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Compound of Interest

Compound Name: Cyclopenin

CAS No.: 19553-26-5

Cat. No.: B1149668

Get Quote

Executive Summary
Cyclopenin (

) is a benzodiazepine alkaloid secondary metabolite predominantly isolated from Penicillium
cyclopium and Penicillium viridicatum. While structurally related to the benzodiazepine class of
anxiolytics (e.g., diazepam), its pharmacological profile is distinct. Unlike synthetic
benzodiazepines that primarily target GABA

receptors with high affinity, Cyclopenin's mechanism of action is characterized by low-affinity
modulation of 11

-hydroxysteroid dehydrogenase type 1 (11

-HSD1) and a unique enzymatic ring-contraction transformation catalyzed by cyclopenase.

This guide details the dual mechanistic nature of Cyclopenin: its pharmacological inhibition of

metabolic enzymes and its biochemical transformation into the quinoline alkaloid Viridicatin, a

process that exemplifies a rare biological ring contraction.
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Chemical & Structural Basis
Cyclopenin belongs to the benzodiazepine class of alkaloids.[1] Its core structure features a

diazepine ring fused to a benzene ring. Crucially, the molecule contains an epoxide ring (in

some derivatives) or a labile functionality that predisposes it to ring contraction.

Property Data

IUPAC Name
(3S,4R)-4-methyl-3-phenyl-3,4-dihydro-1,4-

benzodiazepine-2,5-dione

Molecular Formula

Molecular Weight 294.3 g/mol

Source Organism Penicillium cyclopium, P. viridicatum

Key Structural Motif
1,4-Benzodiazepine core; susceptible to

nucleophilic attack and ring contraction.

Pharmacological Mechanism of Action[2][3]
Primary Target: 11 -Hydroxysteroid Dehydrogenase Type
1 (11 -HSD1)
Recent chemical biology screens have identified Cyclopenin as an inhibitor of 11

-HSD1, an enzyme critical for intracellular cortisol regulation.

Physiological Role of Target: 11

-HSD1 converts inert cortisone (in humans) or 11-dehydrocorticosterone (in rodents) into
active cortisol/corticosterone. This reaction amplifies glucocorticoid signaling locally in liver
and adipose tissue, contributing to metabolic syndrome, obesity, and insulin resistance.

Mechanism of Inhibition: Cyclopenin acts as a competitive inhibitor, binding to the steroid-

binding pocket of 11

-HSD1.
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Kinetic Profile: Unlike nanomolar synthetic drugs, Cyclopenin exhibits micromolar potency,

suggesting it functions as a "modulator" rather than a complete blockade agent in its natural

context.

Quantitative Inhibition Data:

Compound Target Enzyme
(

M)

(

M)

Cyclopenin
11

-HSD1
68.05 513.0

Cyclopenol
11

-HSD1
9.07 82.1

Note: The hydroxylated derivative, Cyclopenol, shows higher affinity, indicating that the

hydroxyl group enhances binding within the enzyme's active site.

Secondary Effects: Neuroprotection & Phytotoxicity
Neuroprotection: Cyclopenin has been investigated for neuroprotective properties,

potentially linked to weak acetylcholinesterase (AChE) inhibition, although this effect is

secondary to its metabolic activity.

Phytotoxicity: In agricultural contexts, Cyclopenin acts as a mycotoxin. It disrupts plant cell

membrane integrity, leading to electrolyte leakage, though the specific protein receptor in

plants remains less defined than the mammalian 11

-HSD1 target.

Biochemical Mechanism: The Cyclopenase
Transformation
The most definitive "mechanism" associated with Cyclopenin is its transformation by the

enzyme Cyclopenase (cyclopenin m-hydroxylase/cyclopenase complex). This is a rare
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biological example of a ring contraction from a seven-membered benzodiazepine to a six-

membered quinoline.

The Reaction
The enzyme Cyclopenase catalyzes the conversion of Cyclopenin to Viridicatin (and

Cyclopenol to Viridicatol).

Substrate: Cyclopenin (7-membered ring).

Product: Viridicatin (6-membered quinoline ring).

By-product: Methyl Isocyanate (

) and

.

Chemical Logic: The reaction involves the extrusion of the

-methyl group and a carbonyl carbon. This transformation is stereospecific and occurs
essentially instantaneously upon disruption of the fungal cell (bringing the enzyme and
substrate together).
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Figure 1: The biosynthetic pathway of Cyclopenin and its unique enzymatic ring contraction to

Viridicatin mediated by Cyclopenase.

Experimental Protocols
Isolation of Cyclopenin from P. cyclopium
To study the mechanism, one must first isolate the pure compound without triggering the

Cyclopenase reaction.

Culture: Inoculate Penicillium cyclopium (Westling) on Czapek-Dox agar. Incubate at 24°C

for 10-12 days.

Extraction (Critical Step):

Note: Cyclopenase is an intracellular enzyme. To prevent conversion to Viridicatin,

extraction must be performed under conditions that denature the enzyme or separate it

rapidly.

Harvest mycelial mats and extract immediately with ethyl acetate or chloroform without

homogenization (surface extraction) to retrieve excreted Cyclopenin.

Alternatively, freeze-dry mycelia immediately to stop enzymatic activity.

Purification:

Concentrate the organic phase under reduced pressure.

Perform column chromatography on silica gel.

Mobile Phase: Benzene:Ethyl Acetate (variable ratios, typically 4:1).

Crystallization: Recrystallize from methanol/water to obtain needles.

11 -HSD1 Inhibition Assay
This protocol validates the pharmacological target.

Reagents: Recombinant human 11
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-HSD1 microsomes, NADPH (cofactor),

-Cortisone (substrate).

Setup:

Prepare assay buffer: 30 mM Tris-HCl (pH 7.4), 1 mM EDTA.

Incubate 11

-HSD1 microsomes with varying concentrations of Cyclopenin (10

M – 1000

M) for 15 minutes at 37°C.

Reaction:

Initiate reaction by adding NADPH (200

M) and

-Cortisone (100 nM).

Incubate for 30 minutes.

Termination & Analysis:

Stop reaction with glycyrrhetinic acid (stop solution).

Separate Cortisone and Cortisol using HPLC or Thin Layer Chromatography (TLC).

Quantify conversion using Scintillation Counting.

Calculation: Plot % Inhibition vs. Log[Cyclopenin] to determine

.

Visualization of Pharmacological Logic
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Figure 2: Pharmacological mechanism of Cyclopenin as an inhibitor of 11

-HSD1, blocking the local amplification of cortisol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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